N-(2-fluorophenyl)-2-((5-(2-phenylacetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: N-[5-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-phenylacetamide
• InChI: InChI=1S/C18H15FN4O2S2/c19-13-8-4-5-9-14(13)20-16(25)11-26-18-23-22-17(27-18)21-15(24)10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,20,25)(H,21,22,24)
• InChI Key: SRSKURJJHPOZCX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=CC=C3F
• Molecular Formula: C18H15FN4O2S2
• Molecular Weight: 402.5 g/mol
• CAS No.: 392298-04-3

Description

N-(2-fluorophenyl)-2-((5-(2-phenylacetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H15FN4O2S2 and its molecular weight is 402.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Anticancer Applications : A study highlighted the synthesis of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds, showcasing their potent cytotoxic activities against different cancer cell lines, particularly breast cancer. This research suggests the potential of these compounds in cancer therapy due to their structural features and spectral characteristics, which were studied using DFT calculations and cytotoxic evaluations (Sraa Abu-Melha, 2021).

• Glutaminase Inhibition for Cancer Treatment : Another research focused on bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, including compounds structurally related to N-(2-fluorophenyl)-2-((5-(2-phenylacetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide. These analogs were evaluated as glutaminase inhibitors, showing promise in attenuating the growth of cancer cells, highlighting the importance of structure-activity relationship studies in developing more potent inhibitors with improved drug-like properties (K. Shukla et al., 2012).

• Antibacterial and Nematicidal Activities : Derivatives containing the thiadiazole moiety demonstrated significant antibacterial and nematicidal activities, offering potential as leads in designing new antibacterial agents. The synthesis and evaluation of these compounds revealed promising results against various bacterial strains and nematodes, suggesting a versatile application in addressing microbial and parasitic infections (Hui Lu et al., 2020).

• Anti-inflammatory and Neuroprotective Effects : Research into novel N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides revealed compounds with significant anti-inflammatory activity. Additionally, certain analogs within this chemical family have shown neuroprotective activities, indicating the therapeutic potential of these compounds in inflammatory and neurodegenerative diseases (K. Sunder & Jayapal Maleraju, 2013).